Cas no 241132-44-5 (4-Chloro-2-[(E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)amino]phenol)

• Product Name: 4-Chloro-2-[(E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)amino]phenol
• CAS No: 241132-44-5
• MF: C₁₂H₇Cl₂N₃OS
• MW: 312.174478769302
• CID: 5746876
• PubChem ID: 2764763
• Update Time: 2023-11-11

4-Chloro-2-[(E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)amino]phenol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[(E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)amino]phenol
• 4-chloro-2-[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylideneamino]phenol
• 4-chloro-2-{[(6-chloroimidazo[2,1-b][1,3]thiazol-5-yl)methylene]amino}benzenol
• 10D-063
• (E)-4-chloro-2-((6-chloroimidazo[2,1-b]thiazol-5-yl)methyleneamino)phenol
• 241132-44-5
• AKOS005074102
• 4-CHLORO-2-(((6-CHLOROIMIDAZO(2,1-B)(1,3)THIAZOL-5-YL)METHYLENE)AMINO)BENZENOL
• 4-CHLORO-2-([(6-CHLOROIMIDAZO[2,1-B][1,3]THIAZOL-5-YL)METHYLENE]AMINO)BENZENOL
• Phenol, 4-chloro-2-[[(6-chloroimidazo[2,1-b]thiazol-5-yl)methylene]amino]-
• 4-Chloro-2-[(E)-({6-chloroimidazo[2,1-b][1,3]thiazol-5-yl}methylidene)amino]phenol

• Inchi： 1S/C12H7Cl2N3OS/c13-7-1-2-10(18)8(5-7)15-6-9-11(14)16-12-17(9)3-4-19-12/h1-6,18H/b15-6+
• InChI Key： SOHVPEOOYMOXKL-GIDUJCDVSA-N
• SMILES： ClC1=C(/C=N/C2C=C(C=CC=2O)Cl)N2C=CSC2=N1

Computed Properties

• Exact Mass: 310.9686884g/mol
• Monoisotopic Mass: 310.9686884g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 78.1Ų